Cas no 490-46-0 ((-)-Epicatechin)

(-) -epicatechin inhibited cyclooxygenase-1 (COX-1) with an IC50 of 3.2 μ M. (-) -epicatechin through blocking NF- κ Nuclear localization of p65 subunit of B to inhibit IL-1 β Induced iNOS expression

(-)-Epicatechin structure

Product Name:(-)-Epicatechin

CAS No:490-46-0

Molecular Formula:C₁₅H₁₄O₆

Molecular Weight:290.2681

MDL:MFCD00075648

CID:37736

PubChem ID:24894538

(-)-Epicatechin Properties

Names and Identifiers

- (2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
- (-)-EPICATECHIN
- (+)-EPICATECHIN
- EPICATECHIN
- EPICATECHIN, (-)-
- EPICATECHIN, (+)-
- CIS-2-[3,4-DIHYDROXYPHENYL]-3,4-DIHYDRO-2H-1-BENZOPYRAN-3,5,7-TRIOL
- (-)-CIS-3,3',4',5,7-PENTAHYDROXYFLAVANE
- CIS-3,3',4',5,7-PENTAHYDROXYFLAVANE
- Epicatechin (EC)
- (-)Epicatechin
- (-)-EPICATECHIN CRYSTALLINE
- (-)-Epicatechin, froM green tea
- (?)-Epicatechin
- (−)-Epicatechin
- EPICATECHIN, (-)-(P) (AHP Verified)(REQUEST QUOTE)
- EPICATECHIN, (-)-(RG)
- L-Epicatechin
- (-)-Epicatechin (EC)
- (-)-Epicatechol
- (?)-cis-3,3',4',5,7-Pentahydroxyflavane
- (?)-Epicatechin,from green tea
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
- epi-Catechin
- 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- (-)-Epicatechin;EC
- l-Acacatechin
- Epicatechol
- l-Epicatechol
- (2R,3R)-(-)-Epicatechin
- epi-Catechol
- Epicatechol, (-)-
- 34PHS7TU43
- PFTAWBLQPZVEMU-UKRRQHHQSA-N
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- (-)-(2R:3R)-5,7,3',4'-Tetrahydroxyflavan-3-ol
- (-)-cis-Epicatechin
- (-)-Epicatechin
- SCHEMBL12037486
- Procyanidin trimer EEC
- DTXSID001341556
- (2R,3S)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
- ConMedNP.1817
- ConMedNP.1816
- ConMedNP.1815
- ConMedNP.1814
- (2S,3S)-3,3',4',5,7-pentahydroxyflavan
- (+)-Catechol
- (+)-(2R,3S)-5,7,3',4'-Tetrahydroxyflavan-3-ol
- Dexcyanidanol
- catechin L-form
- SMR001233344
- EC
- (2R-trans)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-Benzopyran-3,5,7-triol
- L-Catechin
- MLS002154016
- (-)-Catechin
- (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-1H-benzopyran-3,5,7-triol
- Cianidanol
- D-Catechol
- Cyanidanol
- Dataset-S1.4
- Dataset-S1.5
- D-Catechin
- (+)-Epicatechin
- Catechin Ent-catechin
- Teafuran 30A
- MLSMR
- (+)-3',4',5,7-Tetrahydroxy-2,3-trans-flavan-3-ol
- (+)-Cyanidan-3-ol
- ent-Catechin
- Catechin
- (-)-epi-catechin
- (2R,3S)-Catechin
- (2R,3S)-(+)-Catechin
- Catechin-(+,-) hydrate
- catechuic acid
- (+)-Catechin
- (+)-Cyanidanol
- ent-Epicatechin
- (2S,3S)-3',4',5,7-tetrahydroxyflavan-3-ol
- Epicatechin (EC),98%
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-cis)-
- (-)-Epicatechin, analytical standard
- KBio2_003207
- UNII-34PHS7TU43
- EINECS 207-710-1
- 28E
- BDBM23417
- AKOS015895981
- O10053
- DivK1c_006363
- Spectrum_000159
- Tox21_110101
- Q-200001
- C15H14O6
- SMR000156230
- Spectrum5_000929
- CAS-154-23-4
- NSC81161
- Prestwick_203
- KBio2_000639
- NS00093637
- alpha-catechin
- KBioGR_001538
- NCGC00017331-08
- C09727
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- L-Epicatechin ,(S)
- DTXCID2025133
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3R)-
- HY-N0001
- Lopac-C-1251
- NSC 81161
- NCGC00016415-04
- SPECTRUM210206
- NSC-81161
- SDCCGMLS-0066927.P001
- SCHEMBL19412
- 1ST000539
- 2-(3,4-Dihydroxyphenyl)-2,3,4-trihydro-3,5,7-trihydroxychromene
- NCGC00015215-02
- SMP1_000115
- AC-14586
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,5,7-chromanetriol
- DS-3358
- LMPK12020003
- BCBcMAP01_000224
- NCGC00016415-01
- Spectrum2_000675
- MLS001304012
- KBio2_005775
- Spectrum4_000949
- Tox21_110101_1
- 490-46-0
- KUC104404N
- 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3R)-
- NCGC00015215-01
- SpecPlus_000267
- (-)-Epicatechin 1000 microg/mL in Acetone
- (2R-cis)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- Q23050136
- CHEBI:90
- s4723
- HMS1923M05
- KBio3_001126
- BP-30203
- (-)-Epicatechin 1000 microg/mL in Acetonitrile
- .alpha. Catechin
- DB12039
- CAS-490-46-0
- ACon1_001106
- L(-)-Epicatechin
- GTPL12497
- DTXSID4045133
- (-)-epi catechin
- NCGC00016415-02
- Epicatechin, primary pharmaceutical reference standard
- (-)-Epicatechin, >=98% (HPLC), from green tea
- (-)-EPICATECHIN (CONSTITUENT OF MARITIME PINE) [DSC]
- Oprea1_209947
- 2,3-cis-epicatechin
- CHEMBL583912
- CAS-7295-85-4
- SPBio_000769
- BSPBio_001626
- (-)-EPICATECHIN(EG) (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
- (-)-EPICATECHIN (CONSTITUENT OF MARITIME PINE)
- KSC-10-144
- (-)-Epicatechin, >=90% (HPLC)
- L-EPICATECHIN [WHO-DD]
- CF3BA0C2-DE1B-44AB-A4D3-800F017221BA
- E1226
- Spectrum3_000243
- (2R,3R)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol
- KBio1_001307
- 3,3',4',5,7-Pentahydroxyflavane
- (-)-EPICATECHIN (USP-RS)
- Epicatechin-(-)
- CCG-38571
- NCGC00016415-03
- CS-3760
- MLS001304152
- (-)-EPICATECHIN (CONSTITUENT OF GRAPE SEEDS OLIGOMERIC PROANTHOCYANIDINS)
- CCRIS 7097
- cid_72276
- KBioSS_000639
- (-)-EPICATECHIN [USP-RS]
- +Expand
- MDL： MFCD00075648
- InChIKey： PFTAWBLQPZVEMU-UKRRQHHQSA-N
- Inchi： 1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15-/m1/s1
- SMILES： O1C2=C([H])C(=C([H])C(=C2C([H])([H])[C@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]
- BRN： 92760

Computed Properties

Exact Mass: 290.07900
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 290.079
Heavy Atom Count: 21
Complexity: 364
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Tautomer Count: 90
Surface Charge: 0
Topological Polar Surface Area: 110
Molecular Weight: 290.27

Experimental Properties

LogP: 1.54610
PSA: 110.38000
Merck: 13,1912
Refractive Index: 1.741
Water Partition Coefficient: Soluble in water or alcohol
Boiling Point: 630.4°C at 760 mmHg
Melting Point: 240 °C (dec.) (lit.)
Flash Point: 335°C
Solubility: 6.311e+004 mg/L @ 25 °C (est)
Color/Form: Powder
Solubility: Not determined
λmax: 280(MeOH)(lit.)
Specific Rotation: -55～-65゜(D/20℃)(c=1,CH3OH)
Density: 1.5930

(-)-Epicatechin Security Information

Symbol: GHS02 GHS07
RTECS：KB3745000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H226,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：10-23

(-)-Epicatechin Customs Data

HS CODE：29329990

(-)-Epicatechin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Aaron	AR00I9IQ-100mg	2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R,3R)-	490-46-0	98%	100mg	$2.00	2024-09-26
Ambeed	A121952-50mg	(2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol	490-46-0	97%	50mg	$5.0	2024-09-26
AstaTech	O10053-1/G	(2R,3R)-2-(3,4-DIHYDROXYPHENYL)CHROMAN-3,5,7-TRIOL	490-46-0	95%	1g	$95	2023-09-18
Chengdu Biopurify Phytochemicals Ltd	BP0538-20mg	Epicatechin	490-46-0	98%	20mg	$30	2024-09-26
City Chemical	E201-1GM	L-Epicatechin	490-46-0	MP238-240deg	1gm	$85.99	2024-09-26
Crysdot LLC	CD32001248-10g	(-)-Epicatechin	490-46-0	97+%	10g	$155	2024-09-26
Matrix Scientific	097448-5g	(2R,3R)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol, 95+%	490-46-0	95+%	5g	$285.00	2024-09-26
PhytoLab	89192-50mg	(-)-Epicatechin	490-46-0	≥ 98.0 %	50mg	€319.5	2024-09-26
S e l l e c k ZHONG GUO	S4723-5mg	(-)Epicatechin	490-46-0	99.46%	5mg	¥794.96	2023-09-16
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1035-20mg	(-)-Epicatechin	490-46-0	HPLC≥98%	20mg	￥80	2024-09-26